Cas no 104912-59-6 ([5-(3-Chloro-phenyl)-pentyl]-methyl-amine)
104912-59-6 structure
Product Name:[5-(3-Chloro-phenyl)-pentyl]-methyl-amine
CAS No:104912-59-6
MF:C12H18ClN
MW:211.731022357941
CID:2875118
Update Time:2023-08-10
[5-(3-Chloro-phenyl)-pentyl]-methyl-amine Chemical and Physical Properties
Names and Identifiers
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- [5-(3-chloro-phenyl)-pentyl]-methyl-amine
- [5-(3-Chloro-phenyl)-pentyl]-methyl-amine
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- Inchi: 1S/C12H18ClN/c1-14-9-4-2-3-6-11-7-5-8-12(13)10-11/h5,7-8,10,14H,2-4,6,9H2,1H3
- InChI Key: JPDNVXMHXRQBRB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CCCCCNC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 138
- XLogP3: 3.6
- Topological Polar Surface Area: 12
[5-(3-Chloro-phenyl)-pentyl]-methyl-amine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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